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Compound of Interest

Compound Name: Isopropyl isobutyrate

Cat. No.: B1585242

This technical guide provides a comprehensive overview of the boiling point and vapor
pressure of isopropyl isobutyrate (CAS 617-50-5), a colorless liquid with a characteristic fruity
aroma.[1] The information is intended for researchers, scientists, and professionals in drug
development who require precise data on the physical properties of this compound.

Quantitative Data Summary

The boiling point and vapor pressure are critical parameters for the handling, processing, and
application of volatile compounds. The following tables summarize the reported values for
isopropyl isobutyrate under specified conditions.

Table 1: Boiling Point of Isopropyl Isobutyrate

Boiling Point (°C) Pressure (mm Hg) Source Citation
120.0 - 121.0 760 [21[31[4]

120 760 [1](5]

122.4 760 [6]

47.0 - 48.0 50 [4]

Table 2: Vapor Pressure of Isopropyl Isobutyrate
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Vapor Pressure Temperature (°C) Source Citation
14 mm Hg 25 [L][6][7]

13.966 mm Hg (est.) 25 [4]

15.2066 hPa (est.) 20 [3]

20.3958 hPa (est.) 25 [3]

Experimental Protocols for Property Determination

Accurate determination of boiling points and vapor pressures relies on established
experimental methodologies. While specific protocols for isopropyl isobutyrate are not
detailed in the provided literature, the following general methods are standard for volatile
organic compounds.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[8]

o Simple Distillation Method: This is a common method for determining the boiling point of a
liquid when a sufficient volume (typically >5 mL) is available.[8][9]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and heating
source.

o Procedure: The liquid is placed in the distillation flask and heated. As the liquid boils, the
vapor rises and comes into contact with the thermometer bulb before entering the
condenser. The temperature of the vapor should remain constant during the distillation of a
pure substance; this stable temperature is recorded as the boiling point.[9] It is crucial to
record the ambient atmospheric pressure as the boiling point varies with it.[8]

e Micro-Boiling Point Method (Capillary Method): This technique is suitable when only a small
sample volume is available.[10]

o Apparatus: A small test tube (fusion tube), a capillary tube sealed at one end, a
thermometer, and a heating bath (e.g., Thiele tube or an aluminum block).[11]
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o Procedure: A few drops of the sample are placed in the fusion tube. The capillary tube is
inverted and placed inside the fusion tube with the open end submerged in the liquid. The
apparatus is heated slowly. Initially, a stream of bubbles emerges from the capillary as
trapped air expands.[10] When the temperature reaches the boiling point, a rapid and
continuous stream of bubbles is observed. Heating is then stopped. The moment the
bubbling ceases and the liquid begins to enter the capillary tube, the temperature is
recorded. This temperature corresponds to the boiling point of the liquid.[10]

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phase at a given temperature in a closed system.[12]

» Static Method: This method involves placing the purified and degassed liquid in a container,
evacuating any foreign gas, and measuring the pressure of the vapor above the liquid at
various temperatures.[12] An isoteniscope is a common instrument used for this purpose,
where the sample is submerged in a liquid bath to maintain a constant and uniform
temperature.[12]

o Ebulliometry (Boiling Point Method): Ebulliometry is a highly accurate method for determining
vapor pressure, particularly in the range of 3—300 kPa.[13] This technique exploits the
principle that a liquid boils when its vapor pressure equals the external pressure.[13] By
precisely controlling the system pressure and measuring the corresponding boiling
temperature, a vapor pressure-temperature curve can be constructed.

Logical Workflow for Physicochemical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination and
reporting of physical properties such as boiling point and vapor pressure.
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Caption: Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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